Cas no 461699-39-8 (5-Ethyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzoxazol-2-amine)

5-Ethyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzoxazol-2-amine structure
461699-39-8 structure
Product Name:5-Ethyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzoxazol-2-amine
CAS No:461699-39-8
MF:C21H25BN2O3
MW:364.245805501938
CID:2644285
Update Time:2023-08-07

5-Ethyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • PUFTXTDALYTAOE-UHFFFAOYSA-N
    • N2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-5-ethyl-1,3-benzoxazol-2-amine
    • 5-Ethyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzoxazol-2-amine
    • Inchi: 1S/C21H25BN2O3/c1-6-14-7-12-18-17(13-14)24-19(25-18)23-16-10-8-15(9-11-16)22-26-20(2,3)21(4,5)27-22/h7-13H,6H2,1-5H3,(H,23,24)
    • InChI Key: PUFTXTDALYTAOE-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)NC2=NC3C=C(C=CC=3O2)CC)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 506
  • Topological Polar Surface Area: 56.5
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